Cas no 2172197-97-4 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid
• CAS No: 2172197-97-4
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6257359
• PubChem ID: 165504912
• Update Time: 2025-06-08

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid
• EN300-1480762
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-phenylpropanamido]butanoic acid
• 2172197-97-4

• Inchi： 1S/C28H28N2O5/c31-26(30(18-8-15-27(32)33)20-9-2-1-3-10-20)16-17-29-28(34)35-19-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h1-7,9-14,25H,8,15-19H2,(H,29,34)(H,32,33)
• InChI Key： KRFKYBNATDSLFV-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N(C1C=CC=CC=1)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic Acid (CAS No. 2172197-97-4): A Comprehensive Overview

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid (CAS No. 2172197-97-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for synthetic chemists working on complex peptide sequences.

Recent studies have highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-based compounds can significantly enhance the solubility and bioavailability of peptides, thereby improving their therapeutic efficacy. This is particularly relevant in the context of peptide-based drugs, which often suffer from poor pharmacokinetic properties.

In addition to its role in peptide synthesis, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid has also been explored for its potential as a building block in the synthesis of small molecule inhibitors. A notable example is its use in the development of inhibitors targeting protein-protein interactions (PPIs), which are increasingly recognized as important therapeutic targets in various diseases, including cancer and neurodegenerative disorders.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the coupling with a phenylalanine derivative. The final step involves deprotection to yield the desired compound. This process requires careful control of reaction conditions to ensure high yields and purity.

The physicochemical properties of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid have been extensively studied. It has been reported to have a molecular weight of approximately 465.5 g/mol and exhibits good solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various synthetic protocols and biological assays.

In terms of biological activity, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid has shown promise as a lead compound for further optimization. Preclinical studies have indicated that it can modulate specific protein interactions and pathways, making it a valuable tool for understanding complex biological processes. For example, it has been used to investigate the role of certain proteins in cell signaling pathways, providing insights that could inform the development of new therapeutic strategies.

The safety profile of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid has also been evaluated. Toxicity studies have shown that it is generally well-tolerated at low concentrations, although higher doses may cause cytotoxic effects. These findings underscore the importance of careful dose optimization and safety assessment in preclinical and clinical settings.

In conclusion, 4-3-{(9H-fluoren - 9 - yl) methoxy carbonyl} amino - N - phenyl propanamide butyric acid (CAS No. 2172197 - 97 - 4) represents a versatile and valuable compound in the field of medicinal chemistry. Its unique structural features and functional properties make it an important tool for researchers working on peptide synthesis, small molecule inhibitors, and drug development. As ongoing research continues to uncover new applications and insights, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.